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Compound of Interest

Compound Name: 1,2-Ethanedithiol

Cat. No.: B043112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

1,2-Ethanedithiol, a pivotal organosulfur compound in organic synthesis and materials

science, is recognized by a variety of names across scientific literature and commercial

platforms. This guide provides a consolidated reference to its nomenclature, facilitating

accurate identification and retrieval of information for research and development purposes.

The officially recognized IUPAC name for this compound is ethane-1,2-dithiol.[1][2][3] Its

unique chemical structure is unambiguously identified by the CAS Registry Number 540-63-6.

[1][2][3][4][5][6][7][8][9][10]

Beyond its formal designation, 1,2-ethanedithiol is frequently referred to by a range of

synonyms and alternative names. These terms have arisen from historical naming conventions,

common laboratory parlance, and supplier-specific branding. A thorough understanding of

these alternatives is crucial for comprehensive literature searches and clear communication

within the scientific community.

Systematic and Semi-Systematic Names
These names are closely based on the chemical structure of the molecule:

1,2-Dimercaptoethane[2][3][4][5][8][10][11][12]

1,2-Ethanethiol[2][3][4][8][12]
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Ethane-1,2-dithiol[1][2][3][7][10]

Ethylenedithiol[2][3][4][5][8][12]

1,2-Dithiol ethane[2][4][12]

1,2-Dithioethane[5][10]

1,2-Dithiolethane[3][5][8]

2-Mercaptoethanethiol[5]

s-Ethylene dimercaptan[2][3][4][5][8][12]

a-Ethylene dimercaptan[5]

Common and Trivial Names
These names are often used for convenience and have historical roots:

Dithioglycol[1][2][3][4][5][8][11][12]

Ethylene mercaptan[2][4][8][11][12]

Ethylene dimercaptan[2][4][5][7][12]

Dithioethyleneglycol[2][3][4][8][12]

Ethylene dithioglycol[2][3][4][5][8][12]

Ethylenedimercaptan[2][3][4][8][12]

EDT[10]

Other Identifiers
Ethyl hydropersulfide[2][4][12]

Ethylene glycol, dithio-[2][3][4][5][12]
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The variety of names for 1,2-ethanedithiol underscores the importance of using a standard

identifier, such as the CAS number, in all formal documentation and research publications to

prevent ambiguity.

Below is a table summarizing the primary identifiers and a selection of the most common

synonyms for 1,2-ethanedithiol.

Identifier Type Name/Value

IUPAC Name ethane-1,2-dithiol

CAS Number 540-63-6

Common Synonyms 1,2-Dimercaptoethane

Dithioglycol

Ethylene mercaptan

Ethylene dimercaptan

For professionals in drug development, precise identification of reagents is paramount. The use

of CAS numbers in experimental protocols and regulatory submissions is the most reliable

method to ensure clarity and reproducibility.

To illustrate the relationships between the different naming conventions, the following diagram

provides a conceptual overview.

Nomenclature Relationships for 1,2-Ethanedithiol

1,2-Ethanedithiol

IUPAC Name
(ethane-1,2-dithiol)

CAS Number
(540-63-6) Systematic/Semi-Systematic Names Common/Trivial Names

Click to download full resolution via product page
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Caption: Conceptual overview of 1,2-ethanedithiol nomenclature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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